Cas no 898754-94-4 (1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one)
1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one is a specialized organic compound featuring a unique bromo-fluoro substituent pattern on the phenyl ring. This compound offers distinct advantages for applications requiring specific electronic and steric properties, including enhanced solubility and reactivity in organic synthesis. Its structure facilitates facile transformation into various functionalized derivatives, making it a valuable intermediate in pharmaceutical and materials science research.
898754-94-4 structure
Product Name:1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one
CAS No:898754-94-4
MF:C17H16BrFO
MW:335.210747718811
CID:1946468
PubChem ID:24726403
Update Time:2025-10-18
1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4'-BROMO-3-(2,6-DIMETHYLPHENYL)-3'-FLUOROPROPIOPHENONE
- 1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one
- LogP
- 1-(4-bromo-3-fluorophenyl)-3-(2,6-dimethylphenyl)propan-1-one
- DTXSID50644796
- 1-(4-Bromo-3-fluorophenyl)-3-(2,6-dimethylphenyl)-1-propanone
- MFCD03843790
- AKOS016022231
- 898754-94-4
-
- MDL： MFCD03843790
- Inchi： 1S/C17H16BrFO/c1-11-4-3-5-12(2)14(11)7-9-17(20)13-6-8-15(18)16(19)10-13/h3-6,8,10H,7,9H2,1-2H3
- InChI Key： MTFHGGYTHJUWLQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)C(CCC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 334.03700
- Monoisotopic Mass: 334.03686Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.334
- Boiling Point: 436.9°C at 760 mmHg
- Flash Point: 218°C
- Refractive Index: 1.572
- PSA: 17.07000
- LogP: 5.02050
1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206545-1g |
4'-bromo-3-(2,6-dimethylphenyl)-3'-fluoropropiophenone |
898754-94-4 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206545-2g |
4'-bromo-3-(2,6-dimethylphenyl)-3'-fluoropropiophenone |
898754-94-4 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206545-5g |
4'-bromo-3-(2,6-dimethylphenyl)-3'-fluoropropiophenone |
898754-94-4 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH91596-1g |
4'-Bromo-3-(2,6-dimethylphenyl)-3'-fluoropropiophenone |
898754-94-4 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91596-2g |
4'-Bromo-3-(2,6-dimethylphenyl)-3'-fluoropropiophenone |
898754-94-4 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91596-5g |
4'-Bromo-3-(2,6-dimethylphenyl)-3'-fluoropropiophenone |
898754-94-4 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782956-1g |
4'-Bromo-3-(2,6-dimethylphenyl)-3'-fluoropropiophenone |
898754-94-4 | 98% | 1g |
￥20196.00 | 2024-04-26 |
1-(4-bromo-3-fluoro-phenyl)-3-(2,6-dimethylphenyl)propan-1-one Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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